Cas no 1371638-11-7 (9-Chloro Quetiapine)

• Product Name: 9-Chloro Quetiapine
• CAS No: 1371638-11-7
• MF: C₂₁H₂₄ClN₃O₂S
• MW: 417.952162742615
• CID: 1071734
• PubChem ID: 125304879
• Update Time: 2025-05-23

9-Chloro Quetiapine Chemical and Physical Properties

Names and Identifiers

• 9-Chloro Quetiapine
• 404M86G581
• Quetiapine fumarate impurity L [EP]
• CID 125304879
• 2-[2-[4-(4-Chlorobenzo[b][1,4]benzothiazepin-6-yl)piperazin-1-yl]ethoxy]ethanol
• Quetiapine Impurity L
• Quetiapine f
• 1371638-11-7
• 2-[2-[4-(9-Chlorodibenzo[b,f]-[1,4]thiazepin-11-yl)piperazin-1-yl]ethoxy]ethanol
• Ethanol, 2-[2-[4-(9-chlorodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]-
• QUETIAPINE FUMARATE IMPURITY L [EP IMPURITY]
• Ethanol, 2-[2-[4-(9-chlorodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]-; Quetiapine Fumarate Imp. L (EP); Quetiapine Fumarate Impurity L; Quetiapine Impurity L
• 2-[2-[4-(9-Chlorodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]ethanol
• 2-[2-[4-(9-Chlorodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]ethanol; Quetiapine Impurity L
• 2-[2-(4-{7-chloro-2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,9,12,14-heptaen-10-yl}piperazin-1-yl)ethoxy]ethanol
• UNII-404M86G581
• Ethanol,2-[2-[4-(9-chlorodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]-
• 2-(2-(4-(9-Chlorodibenzo(b,f)(1,4)thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol
• Ethanol, 2-(2-(4-(9-chlorodibenzo(b,f)(1,4)thiazepin-11-yl)-1-piperazinyl)ethoxy)-

• Inchi： 1S/C21H24ClN3O2S/c22-17-5-3-7-19-20(17)23-21(16-4-1-2-6-18(16)28-19)25-10-8-24(9-11-25)12-14-27-15-13-26/h1-7,26H,8-15H2
• InChI Key： TVIHAERMMXHQIY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(C1C=CC=CC=1S2)N1CCN(CCOCCO)CC1

Computed Properties

• Exact Mass: 417.1277759 g/mol
• Monoisotopic Mass: 417.1277759 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6
• Molecular Weight: 418.0

9-Chloro Quetiapine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 9-Chloro Quetiapine

9-Chloro Quetiapine: A Comprehensive Overview

9-Chloro Quetiapine is a compound with the CAS number 1371638-11-7, and it has garnered significant attention in the field of pharmaceutical research. This compound is a derivative of quetiapine, a well-known atypical antipsychotic drug. The introduction of the chlorine atom at the 9th position in the quetiapine molecule introduces unique chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 9-Chloro Quetiapine as a next-generation antipsychotic agent. Researchers have explored its efficacy in treating schizophrenia and other psychotic disorders, demonstrating improved potency and reduced side effects compared to traditional quetiapine. The structural modification at the 9th position enhances the compound's ability to bind to dopamine D2 receptors, which are critical targets in the treatment of psychosis.

In addition to its antipsychotic properties, 9-Chloro Quetiapine has shown potential in neuroprotective applications. Preclinical studies suggest that this compound may protect against neurodegenerative processes associated with conditions such as Alzheimer's disease and Parkinson's disease. The chlorine substitution appears to enhance the compound's ability to scavenge free radicals and reduce oxidative stress, which are key mechanisms in neurodegeneration.

The synthesis of 9-Chloro Quetiapine involves a multi-step process that includes chlorination at the 9th position of quetiapine. This process requires precise control to ensure high purity and stability of the final product. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to confirm the compound's structure and purity.

From a pharmacokinetic perspective, 9-Chloro Quetiapine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that it has improved bioavailability compared to quetiapine, which could translate into more effective dosing regimens for patients. Furthermore, its metabolic profile suggests reduced risk of drug-drug interactions, making it a safer option for patients on multiple medications.

Recent clinical trials have focused on evaluating the safety and efficacy of 9-Chloro Quetiapine in treating refractory schizophrenia. Early results indicate significant reductions in positive and negative symptoms without causing severe extrapyramidal side effects or weight gain, which are common issues with first-generation antipsychotics.

Beyond its therapeutic applications, 9-Chloro Quetiapine has also been explored as a potential intermediate in the synthesis of other bioactive compounds. Its unique chemical structure makes it a valuable building block for developing novel drugs targeting various neurological disorders.

In conclusion, 9-Chloro Quetiapine (CAS No: 1371638-11-7) represents a promising advancement in antipsychotic therapy. With its enhanced pharmacological properties and favorable safety profile, this compound holds great potential for improving the treatment of schizophrenia and other neuropsychiatric conditions. Continued research into its mechanisms of action and clinical applications will undoubtedly shed further light on its therapeutic value.